Cas no 114969-64-1 (5-Methoxypyrimidine-4-carbonitrile)
114969-64-1 structure
Product Name:5-Methoxypyrimidine-4-carbonitrile
CAS No:114969-64-1
MF:C6H5N3O
MW:135.123400449753
MDL:MFCD12755928
CID:130558
PubChem ID:13860985
Update Time:2025-09-27
5-Methoxypyrimidine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarbonitrile,5-methoxy-
- 5-Methoxypyrimidine-4-carbonitrile
- 4-Pyrimidinecarbonitrile, 5-methoxy- (9CI)
- AK163793
- 4-Cyano-5-methoxypyrimidine
- FCH1173576
- AB65904
- AX8294913
- ST24044852
- 4-PYRIMIDINECARBONITRILE, 5-METHOXY-
- AKOS022633495
- SCHEMBL16571733
- MFCD12755928
- A855969
- 114969-64-1
- 5-METHOXY-4-PYRIMIDINECARBONITRILE
- DS-8329
- DTXSID201295931
- DB-272818
-
- MDL： MFCD12755928
- Inchi： 1S/C6H5N3O/c1-10-6-3-8-4-9-5(6)2-7/h3-4H,1H3
- InChI Key： RWMFHPHWGAKDAO-UHFFFAOYSA-N
- SMILES： O(C)C1=CN=CN=C1C#N
Computed Properties
- Exact Mass: 135.04335
- Monoisotopic Mass: 135.043261791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.8
- XLogP3: 0.2
Experimental Properties
- PSA: 58.8
5-Methoxypyrimidine-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YR096-250mg |
5-Methoxypyrimidine-4-carbonitrile |
114969-64-1 | 97% | 250mg |
1035CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YR096-100mg |
5-Methoxypyrimidine-4-carbonitrile |
114969-64-1 | 97% | 100mg |
438CNY | 2021-05-08 | |
| Chemenu | CM122074-1g |
5-methoxypyrimidine-4-carbonitrile |
114969-64-1 | 95% | 1g |
$223 | 2021-08-06 | |
| Chemenu | CM122074-250mg |
5-methoxypyrimidine-4-carbonitrile |
114969-64-1 | 95% | 250mg |
$132 | 2023-11-24 | |
| Chemenu | CM122074-1g |
5-methoxypyrimidine-4-carbonitrile |
114969-64-1 | 95% | 1g |
$356 | 2023-11-24 | |
| abcr | AB480728- |
5-Methoxypyrimidine-4-carbonitrile; . |
114969-64-1 | €224.80 | 2023-01-05 | |||
| abcr | AB480728-250 mg |
5-Methoxypyrimidine-4-carbonitrile; . |
114969-64-1 | 250mg |
€220.50 | 2023-04-20 | ||
| Ambeed | A118960-100mg |
5-Methoxypyrimidine-4-carbonitrile |
114969-64-1 | 97% | 100mg |
$70.0 | 2024-04-26 | |
| Ambeed | A118960-250mg |
5-Methoxypyrimidine-4-carbonitrile |
114969-64-1 | 97% | 250mg |
$121.0 | 2024-04-26 | |
| Ambeed | A118960-1g |
5-Methoxypyrimidine-4-carbonitrile |
114969-64-1 | 97% | 1g |
$327.0 | 2024-04-26 |
5-Methoxypyrimidine-4-carbonitrile Related Literature
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
114969-64-1 (5-Methoxypyrimidine-4-carbonitrile) Related Products
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- 1523245-44-4(4-Cyano-5-hydroxypyrimidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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